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Compound of Interest

Compound Name: 4-Ethoxyquinazoline

Cat. No.: B1667964 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 4-Ethoxyquinazoline, a

heterocyclic organic compound of interest to researchers and professionals in the fields of

medicinal chemistry and drug development. While specific data for 4-Ethoxyquinazoline is

limited in public databases, this document compiles available information on its identification,

synthesis, and potential biological significance based on related quinazoline derivatives.

Chemical Identification
The nomenclature and identification of 4-Ethoxyquinazoline are foundational for its study.

IUPAC Nomenclature: The formal IUPAC name for this compound is 4-ethoxyquinazoline.

CAS Number: A specific CAS (Chemical Abstracts Service) number for 4-ethoxyquinazoline is

not readily found in major chemical databases. This suggests that it is a compound that has not

been extensively synthesized or characterized in the published literature. For reference, the

structurally related compound, 4-ethoxy-2-methylquinazoline, has the CAS number 91350-36-

6.

Physicochemical Properties
Quantitative physicochemical data for 4-ethoxyquinazoline is not available in the surveyed

literature. However, data for a closely related compound, 6-bromo-4-ethoxyquinazoline, is
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presented below as a surrogate to provide an estimation of its properties.[1]

Property Value (for 6-bromo-4-ethoxyquinazoline)

Molecular Formula C₁₀H₉BrN₂O

Molecular Weight 253.09 g/mol

Monoisotopic Mass 251.98983 Da

Note: This data is for a brominated analog and should be used as an approximation for 4-
ethoxyquinazoline.

Synthesis and Experimental Protocols
A definitive, published experimental protocol for the synthesis of 4-ethoxyquinazoline is not

available. However, a plausible synthetic route can be extrapolated from established methods

for the synthesis of other 4-substituted quinazoline derivatives. A common precursor for such

syntheses is 4-chloroquinazoline, which can be reacted with sodium ethoxide to yield the target

compound.

Proposed Synthetic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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